N-[2-(4-methyl-1,2,4-triazol-3-yl)propyl]-3H-benzimidazole-5-carboxamide

• IUPAC Name: N-[2-(4-methyl-1,2,4-triazol-3-yl)propyl]-3H-benzimidazole-5-carboxamide
• InChI: InChI=1S/C14H16N6O/c1-9(13-19-18-8-20(13)2)6-15-14(21)10-3-4-11-12(5-10)17-7-16-11/h3-5,7-9H,6H2,1-2H3,(H,15,21)(H,16,17)
• InChI Key: ISLYIOBQEWRSTQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=CC2=C(C=C1)N=CN2)C3=NN=CN3C
• Molecular Formula: C14H16N6O
• Molecular Weight: 284.32 g/mol

Description

N-[2-(4-methyl-1,2,4-triazol-3-yl)propyl]-3H-benzimidazole-5-carboxamide is a complex organic compound belonging to the class of benzimidazole derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-[2-(4-methyl-1,2,4-triazol-3-yl)propyl]-3H-benzimidazole-5-carboxamide typically involves multiple steps, starting with the preparation of the benzimidazole core. This can be achieved through the condensation of o-phenylenediamine with carboxylic acids or their derivatives under acidic conditions. The triazole ring is then introduced through a cyclization reaction involving hydrazine and a suitable aldehyde or ketone.

Industrial Production Methods: In an industrial setting, the synthesis of this compound may involve large-scale reactions using continuous flow reactors to ensure consistent product quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions: N-[2-(4-methyl-1,2,4-triazol-3-yl)propyl]-3H-benzimidazole-5-carboxamide can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

• Substitution: Nucleophilic substitution reactions can be carried out using alkyl halides and amines.

Major Products Formed:

• Oxidation: Formation of carboxylic acids or ketones.

• Reduction: Production of amines or alcohols.

• Substitution: Generation of substituted benzimidazoles or triazoles.

Scientific Research Applications

Chemistry: This compound is used as a building block in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: It has been studied for its potential antimicrobial and antifungal properties, making it a candidate for developing new treatments for infections.

Medicine: N-[2-(4-methyl-1,2,4-triazol-3-yl)propyl]-3H-benzimidazole-5-carboxamide is being investigated for its therapeutic potential in treating various diseases, including cancer and inflammatory disorders.

Industry: Its unique chemical structure makes it useful in the development of new materials and catalysts.

Mechanism of Action

The mechanism by which N-[2-(4-methyl-1,2,4-triazol-3-yl)propyl]-3H-benzimidazole-5-carboxamide exerts its effects involves binding to specific molecular targets, such as enzymes or receptors. This interaction can modulate biological pathways, leading to the desired therapeutic or biological outcome.

Comparison with Similar Compounds

• Benzimidazole derivatives: These compounds share the benzimidazole core but differ in their substituents and functional groups.

• Triazole derivatives: These compounds contain the triazole ring but may have different substituents on the ring.

Uniqueness: N-[2-(4-methyl-1,2,4-triazol-3-yl)propyl]-3H-benzimidazole-5-carboxamide stands out due to its specific combination of the benzimidazole core, triazole ring, and propyl chain, which contributes to its unique chemical and biological properties.